Cas no 952149-27-8 (3-Vinylbenzoc1,2oxaborol-1(3H)-ol)

3-Vinylbenzoc1,2oxaborol-1(3H)-ol structure
952149-27-8 structure
Product Name:3-Vinylbenzoc1,2oxaborol-1(3H)-ol
CAS No:952149-27-8
MF:C9H9BO2
MW:159.977562665939
MDL:MFCD23099286
CID:1036082
PubChem ID:58169544
Update Time:2024-10-25

3-Vinylbenzoc1,2oxaborol-1(3H)-ol Chemical and Physical Properties

Names and Identifiers

    • 3-Vinylbenzo[c][1,2]oxaborol-1(3H)-ol
    • 3-ethenyl-1-hydroxy-3H-2,1-benzoxaborole
    • 3-Ethenyl-1,3-dihydro-1-hydroxy-2,1-benzoxaborole (ACI)
    • CNB14927
    • URUNFBSBXUCCAN-UHFFFAOYSA-N
    • 3-Ethenyl-2,1-benzoxaborol-1(3H)-ol
    • DTXSID60728894
    • E78687
    • 3-ETHENYL-3H-2,1-BENZOXABOROL-1-OL
    • AKOS016009719
    • CS-0175104
    • 952149-27-8
    • BS-49513
    • SCHEMBL1164772
    • 3-Vinylbenzoc1,2oxaborol-1(3H)-ol
    • MDL: MFCD23099286
    • Inchi: 1S/C9H9BO2/c1-2-9-7-5-3-4-6-8(7)10(11)12-9/h2-6,9,11H,1H2
    • InChI Key: URUNFBSBXUCCAN-UHFFFAOYSA-N
    • SMILES: OB1C2C(=CC=CC=2)C(C=C)O1

Computed Properties

  • Exact Mass: 160.07000
  • Monoisotopic Mass: 160.0695597g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • PSA: 29.46000
  • LogP: 0.63140

3-Vinylbenzoc1,2oxaborol-1(3H)-ol Pricemore >>

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3-Vinylbenzoc1,2oxaborol-1(3H)-ol Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Diethyl ether ;  1 h, rt; rt → -78 °C
1.2 Reagents: Butyllithium Solvents: Hexane ;  1 h, -78 °C
1.3 Reagents: Triisopropyl borate ;  6 h, -78 °C → rt
1.4 Reagents: Sulfuric acid Solvents: Water ;  pH 1, rt
Reference
Practical synthesis and applications of benzoboroxoles
Gunasekera, Dinara S.; Gerold, Dennis J.; Aalderks, Nathan S.; Chandra, J. Subash; Maanu, Christiana A.; et al, Tetrahedron, 2007, 63(38), 9401-9405

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ;  0 °C; 1 h, 0 °C; 0 °C → -70 °C
1.2 Reagents: Butyllithium Solvents: Tetrahydrofuran ;  1 h
1.3 Reagents: (αR)-5-[4-[(5-Cyclopropyl-1H-pyrazol-3-yl)amino]-5-ethynyl-2-pyrimidinyl]-α-meth… ;  5 h
1.4 Reagents: Sulfuric acid Solvents: Water
Reference
Preparation of pyrimidine compounds as tuberculosis inhibitors
, World Intellectual Property Organization, , ,

3-Vinylbenzoc1,2oxaborol-1(3H)-ol Raw materials

3-Vinylbenzoc1,2oxaborol-1(3H)-ol Preparation Products

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